4-Hydroxy-7-methyl-2-naphthalenecarboxylic acid methyl ester

Specification

• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: methyl 4-hydroxy-7-methylnaphthalene-2-carboxylate
• Standard InChI: InChI=1S/C13H12O3/c1-8-3-4-11-9(5-8)6-10(7-12(11)14)13(15)16-2/h3-7,14H,1-2H3
• Standard InChI Key: BKWRJRIYQNJIGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=CC(=C2C=C1)O)C(=O)OC

Introduction

4-Hydroxy-7-methyl-2-naphthalenecarboxylic acid methyl ester, also known as methyl 4-hydroxy-6-methylnaphthalene-2-carboxylate, is a chemical compound belonging to the naphthalene derivatives category. It is widely recognized for its applications in pharmaceuticals and organic synthesis. The compound has a molecular formula and a molecular weight of approximately 220.24 g/mol.

Synthesis Methods

The synthesis of 4-Hydroxy-7-methyl-2-naphthalenecarboxylic acid methyl ester involves various chemical reactions. These methods typically yield high purity and can be optimized by adjusting reaction time and temperature.

Chemical Reactions

This compound can participate in several chemical reactions, including hydrolysis. During hydrolysis, the ester bond is cleaved, resulting in the formation of the corresponding carboxylic acid.

Potential Applications

4-Hydroxy-7-methyl-2-naphthalenecarboxylic acid methyl ester has potential applications in several scientific domains, including pharmaceuticals and organic synthesis. Its structural features, such as the presence of a hydroxyl group, may enhance its reactivity and interaction with biological targets.

Data Table

Property	Description
Molecular Formula	Not explicitly provided, but related to naphthalene derivatives
Molecular Weight	Approximately 220.24 g/mol
Appearance	White to off-white solid
Melting Point	Approximately 76–80 °C
Synthesis Methods	Various chemical reactions involving naphthalene derivatives
Potential Applications	Pharmaceuticals, organic synthesis